Cas no 126990-93-0 (Imidazo[1,5-a]quinoxalin-4(5H)-one,3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-5-[(4-methoxyphenyl)methyl]-)

• Product Name: Imidazo[1,5-a]quinoxalin-4(5H)-one,3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-5-[(4-methoxyphenyl)methyl]-
• CAS No: 126990-93-0
• MF: C₂₃H₁₉N₅O₃
• MW: 413.428664445877
• CID: 197803
• PubChem ID: 124417
• Update Time: 2025-04-19

Imidazo[1,5-a]quinoxalin-4(5H)-one,3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-5-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]quinoxalin-4(5H)-one,3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-5-[(4-methoxyphenyl)methyl]-
• 3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-5-[(4-methoxyphenyl)methyl]imidazo[1,5-a]quinoxalin-4-one
• 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-5-((4-methoxyphenyl)methyl)imidazo(1,5-a)quinoxalin-4(5H)-one
• Imidazo(1,5-a)quinoxalin-4(5H)-one, 3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-5-((4-methoxyphenyl)methyl)-
• DTXSID50155357
• U 82217
• SCHEMBL7324490
• 126990-93-0
• U-82217

• Inchi： 1S/C23H19N5O3/c1-30-16-10-6-14(7-11-16)12-27-17-4-2-3-5-18(17)28-13-24-19(20(28)23(27)29)21-25-22(31-26-21)15-8-9-15/h2-7,10-11,13,15H,8-9,12H2,1H3
• InChI Key： SANOAHQLNAFPBJ-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(C2=C3C(N(CC4C=CC(=CC=4)OC)C4C=CC=CC=4N3C=N2)=O)=N1

Computed Properties

• Exact Mass: 413.14897
• Monoisotopic Mass: 413.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 86.28